Cas no 1021264-93-6 (N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide)

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide is a fluorinated acetamide derivative featuring a 1,2-oxazole core and substituted phenyl rings. Its molecular structure, incorporating multiple fluorine atoms, enhances lipophilicity and metabolic stability, making it a candidate for pharmaceutical and agrochemical applications. The compound's oxazole scaffold contributes to its potential as a bioactive intermediate, while the difluorophenyl and fluorophenoxy groups may influence binding affinity in target interactions. This compound is suited for research in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. Its synthetic versatility allows for further derivatization, enabling structure-activity relationship studies. High purity and well-defined characterization ensure reliability for experimental use.
N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide structure
1021264-93-6 structure
Product Name:N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide
CAS No:1021264-93-6
MF:C18H13F3N2O3
MW:362.302634954453
CID:5791780
PubChem ID:27557550
Update Time:2025-06-12

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide
    • N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-2-(2-fluorophenoxy)acetamide
    • F2493-1362
    • N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)-2-(2-fluorophenoxy)acetamide
    • 1021264-93-6
    • AKOS024651946
    • Inchi: 1S/C18H13F3N2O3/c19-11-5-6-13(15(21)7-11)17-8-12(23-26-17)9-22-18(24)10-25-16-4-2-1-3-14(16)20/h1-8H,9-10H2,(H,22,24)
    • InChI Key: HHOHQUDWWVGRGB-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C1=CC(CNC(COC2C=CC=CC=2F)=O)=NO1)F

Computed Properties

  • Exact Mass: 362.08782677g/mol
  • Monoisotopic Mass: 362.08782677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 64.4Ų

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide Pricemore >>

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Additional information on N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide

Comprehensive Overview of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide (CAS No. 1021264-93-6)

The compound N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide, with the CAS number 1021264-93-6, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorophenyl and fluorophenoxy moieties, make it a promising candidate for applications in drug discovery and crop protection. Researchers are particularly interested in its potential as a bioactive molecule, given its ability to interact with specific biological targets.

In recent years, the demand for fluorinated compounds like N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and sustainable agriculture, where target-specific molecules are prioritized. The compound's CAS No. 1021264-93-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide involves multi-step organic reactions, often leveraging cross-coupling methodologies and amide bond formation. Its molecular weight and logP value are critical parameters for researchers evaluating its drug-likeness or agrochemical efficacy. These properties are frequently discussed in forums and publications focused on structure-activity relationships (SAR).

From a commercial perspective, CAS 1021264-93-6 is often sourced by contract research organizations (CROs) and pharmaceutical developers exploring novel small-molecule therapeutics. Its potential applications in kinase inhibition or enzyme modulation are areas of active investigation. Additionally, the compound's patent landscape is a topic of interest, as innovators seek to protect its proprietary uses.

Environmental and regulatory considerations also play a role in the discourse around N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide. Its ecotoxicological profile and biodegradability are scrutinized to ensure compliance with green chemistry principles. This aligns with the broader industry shift toward sustainable synthesis and reduced environmental impact.

In summary, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide (CAS 1021264-93-6) represents a fascinating intersection of chemical innovation and applied science. Its versatility and potential across multiple domains make it a subject of enduring relevance in both academic and industrial settings.

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